Cas no 1805200-27-4 (4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid)
4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid
-
- Inchi: 1S/C8H3F5INO2/c9-6(10)2-1-3(14)15-5(8(11,12)13)4(2)7(16)17/h1,6H,(H,16,17)
- InChI Key: RKVRDSRHNXDCRA-UHFFFAOYSA-N
- SMILES: IC1=CC(C(F)F)=C(C(=O)O)C(C(F)(F)F)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 298
- XLogP3: 2.6
- Topological Polar Surface Area: 50.2
4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029019700-250mg |
4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid |
1805200-27-4 | 95% | 250mg |
$989.80 | 2022-04-01 | |
| Alichem | A029019700-500mg |
4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid |
1805200-27-4 | 95% | 500mg |
$1,668.15 | 2022-04-01 | |
| Alichem | A029019700-1g |
4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid |
1805200-27-4 | 95% | 1g |
$3,010.80 | 2022-04-01 |
4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid
Recent Advances in the Study of 4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS: 1805200-27-4)
4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS: 1805200-27-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of difluoromethyl, iodo, and trifluoromethyl substituents, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of enzyme inhibition and receptor modulation.
One of the key areas of research involving this compound is its role as an intermediate in the synthesis of agrochemicals and pharmaceuticals. The presence of multiple fluorine atoms enhances the metabolic stability and bioavailability of the resulting molecules, making them attractive candidates for further development. Recent publications have highlighted its use in the preparation of herbicides and fungicides, where the trifluoromethyl group plays a critical role in enhancing the binding affinity to target enzymes.
In medicinal chemistry, 4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid has been investigated for its potential as a scaffold for the design of kinase inhibitors. Kinases are a major class of drug targets, and the incorporation of fluorinated pyridines has been shown to improve the selectivity and potency of these inhibitors. A 2023 study demonstrated that derivatives of this compound exhibited promising activity against a range of tyrosine kinases, with IC50 values in the low nanomolar range. These findings suggest that this scaffold could be further optimized for the development of targeted cancer therapies.
Another notable application of this compound is in the field of positron emission tomography (PET) imaging. The iodine atom in the molecule provides a convenient handle for radiolabeling, enabling the synthesis of PET tracers for imaging studies. Researchers have recently reported the successful incorporation of this compound into radiolabeled probes for the visualization of enzyme activity in vivo. This approach holds significant promise for the non-invasive monitoring of disease progression and treatment response in conditions such as cancer and neurodegenerative disorders.
Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce the generation of byproducts. A 2024 study described a novel catalytic method that significantly enhances the efficiency of the key fluorination step, paving the way for more cost-effective production of this valuable intermediate.
In conclusion, 4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS: 1805200-27-4) represents a highly versatile compound with broad applications in chemical biology and medicinal chemistry. Ongoing research continues to uncover new opportunities for its use in drug discovery, agrochemical development, and imaging technologies. Future studies will likely focus on further elucidating its mechanism of action and expanding its utility in therapeutic and diagnostic applications.
1805200-27-4 (4-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)